Cas no 26308-58-7 (1H-Pyrazole-5-carboxamide, 1-ethyl-3-methyl-4-nitro-)

• Product Name: 1H-Pyrazole-5-carboxamide, 1-ethyl-3-methyl-4-nitro-
• CAS No: 26308-58-7
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 1430355
• PubChem ID: 1214839
• Update Time: 2025-04-20

1H-Pyrazole-5-carboxamide, 1-ethyl-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 1-ethyl-3-methyl-4-nitro-
• 2-ethyl-5-methyl-4-nitropyrazole-3-carboxamide
• DB-250408
• FKHAHNSKRYEMMY-UHFFFAOYSA-N
• SCHEMBL10733902
• 1-ethyl-3-methyl-4-nitropyrazole-5-carboxamide
• 26308-58-7
• DTXSID50361052
• 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxamide

• Inchi： 1S/C7H10N4O3/c1-3-10-6(7(8)12)5(11(13)14)4(2)9-10/h3H2,1-2H3,(H2,8,12)
• InChI Key： FKHAHNSKRYEMMY-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C)=NN1CC)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.0754
• Monoisotopic Mass: 198.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 104.05